3-Amino-1-(oxan-4-yl)propan-1-one

• Molecular Formula: C8H15NO2
• Molecular Weight: 157.21 g/mol
• IUPAC Name: 3-amino-1-(oxan-4-yl)propan-1-one
• InChI: InChI=1S/C8H15NO2/c9-4-1-8(10)7-2-5-11-6-3-7/h7H,1-6,9H2
• InChI Key: ZVFZCZVVSSGZDW-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C(=O)CCN

Description

3-Amino-1-(oxan-4-yl)propan-1-one is a chemical compound with the molecular formula C6H13NO3. It is a white crystalline solid that is soluble in water and has a melting point of 120-122°C. This compound has gained significant attention in scientific research due to its potential therapeutic and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-1-(oxan-4-yl)propan-1-one typically involves the reaction of oxan-4-ylamine with propan-1-one under controlled conditions. The reaction is carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process includes steps such as purification, crystallization, and drying to obtain the final product in its pure form .

Chemical Reactions Analysis

Types of Reactions

3-Amino-1-(oxan-4-yl)propan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different amines.

Substitution: It can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts to facilitate substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce different amines .

Scientific Research Applications

3-Amino-1-(oxan-4-yl)propan-1-one has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential effects on biological systems and its role in various biochemical pathways.

Medicine: Investigated for its potential therapeutic properties and its use in drug development.

Industry: Utilized in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Amino-1-(oxan-4-yl)propan-1-one involves its interaction with specific molecular targets and pathways within biological systems. It can bind to certain receptors or enzymes, modulating their activity and leading to various physiological effects . The exact pathways and targets depend on the specific application and context of its use .

Comparison with Similar Compounds

Similar Compounds

3-Amino-3-(oxan-4-yl)propan-1-ol hydrochloride: A similar compound with slight structural differences.

3-(oxan-4-yl)propan-1-amine: Another related compound with different functional groups.

Uniqueness

3-Amino-1-(oxan-4-yl)propan-1-one is unique due to its specific structure, which imparts distinct chemical and physical properties. These properties make it suitable for various applications in research and industry, distinguishing it from other similar compounds.